Cas no 2229231-87-0 (1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine)

• Product Name: 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine
• CAS No: 2229231-87-0
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 6593276
• PubChem ID: 165716338
• Update Time: 2025-05-19

1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine
• EN300-1943004
• 1-{[3-fluoro-4-(trifluoromethyl)phenyl]methyl}cyclopropan-1-amine
• 2229231-87-0

• Inchi： 1S/C11H11F4N/c12-9-5-7(6-10(16)3-4-10)1-2-8(9)11(13,14)15/h1-2,5H,3-4,6,16H2
• InChI Key： DJOVOGYRKTUEGJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)CC1(CC1)N

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine

1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine (CAS No. 2229231-87-0): A Comprehensive Overview

1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine (CAS No. 2229231-87-0) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, characterized by its unique cyclopropane ring and trifluoromethyl substituent, exhibits properties that make it valuable for various applications. Its molecular structure, which includes a fluoro group and a phenylmethyl moiety, contributes to its distinct chemical behavior and reactivity.

The synthesis of 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine involves multi-step organic reactions, often starting from readily available precursors. Researchers have explored its potential as a building block in the development of novel pharmaceutical intermediates and agrochemical agents. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances the biological activity and metabolic stability of compounds, making them more effective in target applications.

In recent years, the demand for fluorinated compounds like 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine has surged, driven by their utility in drug discovery and crop protection. The compound's ability to act as a key intermediate in the synthesis of more complex molecules has made it a focal point for chemists and researchers. Its structural versatility allows for modifications that can tailor its properties to specific needs, such as improved solubility or enhanced binding affinity.

One of the most intriguing aspects of 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine is its potential role in addressing current challenges in sustainable chemistry. As industries strive to reduce their environmental footprint, the development of efficient and eco-friendly synthesis routes for such compounds has become a priority. Innovations in catalytic processes and green chemistry are being explored to optimize the production of this and similar molecules.

The compound's physicochemical properties, including its melting point, solubility, and stability, are critical for its practical applications. These properties are often studied in detail to ensure compatibility with various industrial processes. For instance, its thermal stability is a key factor in determining its suitability for high-temperature reactions or long-term storage.

From a market perspective, 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine is part of a growing segment of fine chemicals that cater to niche but high-value applications. The global demand for such specialized compounds is expected to rise, particularly in regions with robust pharmaceutical and agrochemical sectors. Companies investing in the production and distribution of this compound are likely to benefit from these trends.

In conclusion, 1-{3-fluoro-4-(trifluoromethyl)phenylmethyl}cyclopropan-1-amine (CAS No. 2229231-87-0) represents a fascinating example of how advanced organic chemistry can address real-world challenges. Its unique structure and properties make it a valuable asset in research and industrial applications, with potential for further innovation and development. As the scientific community continues to explore its capabilities, this compound is poised to play an increasingly important role in the future of chemical innovation.